Cas no 1860749-47-8 (1-Pentene, 5-bromo-4-[(1-methylethoxy)methyl]-)

• Product Name: 1-Pentene, 5-bromo-4-[(1-methylethoxy)methyl]-
• CAS No: 1860749-47-8
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 5285456
• Update Time: 2025-06-08

1-Pentene, 5-bromo-4-[(1-methylethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Pentene, 5-bromo-4-[(1-methylethoxy)methyl]-

• Inchi： 1S/C9H17BrO/c1-4-5-9(6-10)7-11-8(2)3/h4,8-9H,1,5-7H2,2-3H3
• InChI Key： TUGHHWYFZVEUBS-UHFFFAOYSA-N
• SMILES： C=CCC(COC(C)C)CBr

Additional information on 1-Pentene, 5-bromo-4-[(1-methylethoxy)methyl]-

Research Briefing on 1-Pentene, 5-bromo-4-[(1-methylethoxy)methyl]- (CAS: 1860749-47-8) in Chemical Biology and Pharmaceutical Applications

The compound 1-Pentene, 5-bromo-4-[(1-methylethoxy)methyl]- (CAS: 1860749-47-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated and ether-functionalized structure, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and chemical biology. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a compound of interest for researchers aiming to develop novel therapeutic agents or chemical probes.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-Pentene, 5-bromo-4-[(1-methylethoxy)methyl]-, highlighting its efficient preparation via a multi-step process involving bromination and etherification. The research emphasized the compound's stability under physiological conditions, which is a critical factor for its potential use in drug development. Furthermore, the study demonstrated its utility as a versatile intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition.

In another recent investigation, researchers evaluated the biological activity of 1-Pentene, 5-bromo-4-[(1-methylethoxy)methyl]- against a panel of cancer cell lines. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), indicated moderate cytotoxic activity, suggesting its potential as a scaffold for developing anticancer agents. The study also employed computational docking simulations to predict the compound's binding affinity with various oncogenic targets, providing insights into its mechanism of action.

Additionally, the compound's role in chemical biology has been explored in the context of protein labeling and modification. A 2024 study in ACS Chemical Biology reported the use of 1-Pentene, 5-bromo-4-[(1-methylethoxy)methyl]- as a reactive handle for site-specific protein conjugation. The researchers successfully demonstrated its application in creating stable protein-drug conjugates, which could have significant implications for targeted drug delivery systems.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and reducing potential off-target effects. Future research directions may include structural modifications to enhance its bioavailability and selectivity, as well as in vivo studies to validate its therapeutic potential. Overall, 1-Pentene, 5-bromo-4-[(1-methylethoxy)methyl]- represents a valuable tool for both medicinal chemistry and chemical biology, with ongoing studies likely to uncover further applications.